2-Hydroxy-5-[3-(oxolan-2-yl)propanoylamino]benzoic acid

• IUPAC Name: 2-hydroxy-5-[3-(oxolan-2-yl)propanoylamino]benzoic acid
• InChI: InChI=1S/C14H17NO5/c16-12-5-3-9(8-11(12)14(18)19)15-13(17)6-4-10-2-1-7-20-10/h3,5,8,10,16H,1-2,4,6-7H2,(H,15,17)(H,18,19)
• InChI Key: UQGLZXAHGUEBLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCC(=O)NC2=CC(=C(C=C2)O)C(=O)O
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

2-Hydroxy-5-[3-(oxolan-2-yl)propanoylamino]benzoic acid is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as salicyl-2-hydroxy-5-oxo-3-(oxolan-2-yl)propanoate or SHO. In

Mechanism of Action

The mechanism of action of SHO is not fully understood. However, studies have shown that SHO can inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. SHO can also induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
SHO has been shown to have a number of biochemical and physiological effects. It can reduce inflammation by inhibiting the production of inflammatory cytokines. It can also induce apoptosis in cancer cells by activating the caspase pathway. In addition, SHO has been shown to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of SHO is that it is relatively easy to synthesize using a variety of methods. It is also stable and can be stored for long periods of time. However, one limitation of SHO is that it can be expensive to produce in large quantities. In addition, more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are many future directions for research on SHO. One area of research is its potential as an anti-inflammatory agent. More studies are needed to understand its mechanism of action and potential applications in treating inflammatory diseases. Another area of research is its potential as an anti-cancer agent. More studies are needed to understand its mechanism of action and potential applications in treating cancer. In addition, more research is needed to explore its potential applications in other areas, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, 2-Hydroxy-5-[3-(oxolan-2-yl)propanoylamino]benzoic acid is a chemical compound that has been studied for its potential applications in scientific research. It can be synthesized using a variety of methods and has been shown to have anti-inflammatory and anti-cancer properties. While more research is needed to fully understand its mechanism of action and potential applications, SHO shows promise as a potential therapeutic agent for a variety of diseases.

Synthesis Methods

SHO can be synthesized using a variety of methods, including the reaction of salicylic acid with ethyl oxalyl chloride and subsequent reaction with 2-hydroxy-3-(oxolan-2-yl)propan-1-amine. Another method involves the reaction of salicylic acid with ethyl oxalyl chloride and subsequent reaction with 2-amino-3-(oxolan-2-yl)propan-1-ol. Both methods have been used successfully to synthesize SHO.

Scientific Research Applications

SHO has been studied for its potential applications in scientific research. One area of research is its potential as an anti-inflammatory agent. Studies have shown that SHO can inhibit the production of inflammatory cytokines and reduce inflammation in animal models. Another area of research is its potential as an anti-cancer agent. Studies have shown that SHO can induce apoptosis in cancer cells and inhibit tumor growth in animal models.